Cas no 192572-12-6 (4-amino-5-ethyl-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one)

• Product Name: 4-amino-5-ethyl-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• CAS No: 192572-12-6
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 1385645
• PubChem ID: 451377
• Update Time: 2025-04-20

4-amino-5-ethyl-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-ethyl-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2',3'-Dideoxy-5-ethylcytidine
• 5-Et-ddC
• AC1L9PLR
• SureCN2038395
• CTK4E1025
• Cytidine, 2',3'-dideoxy-5-ethyl-
• AG-E-40673
• 2',3'-Dideoxy-5-ethylcytidine; 5-Et-ddC; AC1L9PLR; SureCN2038395; CTK4E1025; Cytidine, 2',3'-dideoxy-5-ethyl-; AG-E-40673;
• 192572-12-6
• DTXSID70172849
• SCHEMBL2038395

• Inchi： 1S/C11H17N3O3/c1-2-7-5-14(11(16)13-10(7)12)9-4-3-8(6-15)17-9/h5,8-9,15H,2-4,6H2,1H3,(H2,12,13,16)/t8-,9+/m0/s1
• InChI Key： IADVHAUOJNFDIQ-DTWKUNHWSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C(N=C(C(CC)=C1)N)=O

Computed Properties

• Exact Mass: 239.12711
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 88.15